Methyl 2-(4-bromo-2-fluorophenyl)acetate
Cat. No. B1424296
M. Wt: 247.06 g/mol
InChI Key: QBGQCRUYARHQGO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08916565B2
Procedure details
Diazomethyl-trimethyl-silane (11.6 mL of 2.0 M, 23.2 mmol) was added dropwise to a solution of 2-(4-bromo-2-fluoro-phenyl)acetic acid (4.50 g, 19.3 mmol) in toluene (7.7 mL) and MeOH (7.7 mL) under a nitrogen atmosphere at room temperature. A persistent yellow color remained after complete addition of diazomethane. The reaction was then quenched with a few drops of acetic acid and the solvents were removed under reduced pressure. The residue was purified by silica gel flash column chromatography using 0-10% EtOAc in hexanes to yield methyl 2-(4-bromo-2-fluoro-phenyl)acetate (4.32 g, 91%). 1H NMR (400 MHz, CDCl3) δ 7.28-7.22 (m, 2H), 7.15 (t, J=8.0 Hz, 1H), 3.71 (s, 3H), 3.63 (d, J=1.0 Hz, 2H).
Yield
91%
Identifiers
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REACTION_CXSMILES
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[N+](=C[Si](C)(C)C)=[N-].[Br:8][C:9]1[CH:14]=[CH:13][C:12]([CH2:15][C:16]([OH:18])=[O:17])=[C:11]([F:19])[CH:10]=1.[N+](=[CH2:22])=[N-]>C1(C)C=CC=CC=1.CO>[Br:8][C:9]1[CH:14]=[CH:13][C:12]([CH2:15][C:16]([O:18][CH3:22])=[O:17])=[C:11]([F:19])[CH:10]=1
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Inputs
Step One
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Name
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Quantity
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11.6 mL
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Type
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reactant
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Smiles
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[N+](=[N-])=C[Si](C)(C)C
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Name
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Quantity
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4.5 g
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Type
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reactant
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Smiles
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BrC1=CC(=C(C=C1)CC(=O)O)F
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Name
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Quantity
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7.7 mL
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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Quantity
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7.7 mL
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Type
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solvent
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Smiles
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CO
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Step Two
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[N+](=[N-])=C
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The reaction was then quenched with a few drops of acetic acid
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CUSTOM
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Type
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CUSTOM
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Details
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the solvents were removed under reduced pressure
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CUSTOM
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Type
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CUSTOM
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Details
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The residue was purified by silica gel flash column chromatography
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Outcomes
Product
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Name
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Type
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product
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Smiles
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BrC1=CC(=C(C=C1)CC(=O)OC)F
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 4.32 g | |
| YIELD: PERCENTYIELD | 91% |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
